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Compound of Interest

Compound Name: SOCE inhibitor 1

Cat. No.: B8103400 Get Quote

Technical Support Center: SOCE Inhibitor 1
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to address common challenges encountered when working with SOCE Inhibitor 1, with

a particular focus on its solubility.

Frequently Asked Questions (FAQs)
Q1: What is SOCE Inhibitor 1 and what is its mechanism of action?

SOCE Inhibitor 1 is a small molecule that blocks store-operated calcium entry (SOCE), a

crucial pathway for calcium signaling in many cell types. It has an IC50 of 4.4 μM.[1][2][3][4]

The SOCE pathway is initiated by the depletion of calcium from the endoplasmic reticulum

(ER), which is sensed by STIM proteins. STIM proteins then translocate to the plasma

membrane to activate Orai channels, leading to an influx of extracellular calcium. SOCE is

involved in a variety of cellular processes, and its dysregulation has been implicated in several

diseases.[5][6]

Q2: What are the physical and chemical properties of SOCE Inhibitor 1?
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Property Value

Molecular Formula C25H22F3N5O4

Molecular Weight 513.47 g/mol [1][2]

CAS Number 2169316-15-6[1][2]

Appearance Solid, white to pink powder[2][7]

Q3: What is the recommended solvent for preparing a stock solution of SOCE Inhibitor 1 for in

vitro experiments?

The recommended solvent for in vitro use is Dimethyl Sulfoxide (DMSO). SOCE Inhibitor 1 is

soluble in DMSO at a concentration of 100 mg/mL (194.75 mM), though this may require

ultrasonication to fully dissolve.[1][3] It is crucial to use newly opened, anhydrous DMSO, as

hygroscopic DMSO can significantly impact the solubility of the product.[2][7]

Q4: How should I prepare formulations of SOCE Inhibitor 1 for in vivo experiments?

For in vivo studies, co-solvent systems are recommended. Here are two established protocols:

Suspended Solution: A mixture of 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline

can be used to achieve a solubility of 2.5 mg/mL (4.87 mM). This will form a suspended

solution and requires ultrasonication.[1][2]

Clear Solution: A mixture of 10% DMSO and 90% corn oil can yield a clear solution with a

solubility of at least 2.5 mg/mL (4.87 mM).[1][2]

Q5: How should I store SOCE Inhibitor 1?

Powder: Store at -20°C for up to 3 years or at 4°C for up to 2 years.[1][2][7]

In Solvent: Store stock solutions at -80°C for up to 6 months or at -20°C for up to 1 month.[1]

[2][7] It is advisable to aliquot the stock solution to avoid repeated freeze-thaw cycles.[2][3]

Troubleshooting Guide: Solubility Issues
This guide will help you troubleshoot common solubility problems with SOCE Inhibitor 1.
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Problem: Precipitate is observed in my DMSO stock solution.

Possible Cause Solution

Incomplete Dissolution
Gently warm the solution to 37°C and use an

ultrasonic bath to aid dissolution.[3]

Hygroscopic DMSO

Ensure you are using a fresh, unopened bottle

of anhydrous DMSO. Old DMSO can absorb

moisture, which can reduce the solubility of the

compound.[2][7]

Concentration is too high

While the maximum reported solubility is 100

mg/mL, it is recommended to prepare a stock

solution at a lower concentration (e.g., 10 mM)

for easier handling and to ensure complete

dissolution.

Improper Storage

Ensure the stock solution is stored properly at

-80°C or -20°C in tightly sealed vials to prevent

solvent evaporation and moisture absorption.

Avoid repeated freeze-thaw cycles by preparing

aliquots.[2][3]

Problem: The in vivo formulation is cloudy or contains precipitate.
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Possible Cause Solution

Incorrect order of solvent addition

Add each solvent in the specified order (e.g., for

the suspended solution, first dissolve the

inhibitor in DMSO, then add PEG300, followed

by Tween-80, and finally saline).[1][2]

Insufficient mixing/sonication

After adding each solvent, ensure the solution is

mixed thoroughly. For suspended solutions, use

an ultrasonic bath to ensure a uniform

suspension.[1][2]

Precipitation upon dilution

For some poorly soluble drugs, dilution in

aqueous media can cause precipitation.[8]

While the provided co-solvent systems are

designed to mitigate this, if precipitation occurs,

consider preparing the formulation fresh on the

day of use.[2]

Experimental Protocols
Protocol 1: Preparation of a 10 mM DMSO Stock Solution for In Vitro Use

Weigh out 5.13 mg of SOCE Inhibitor 1 powder.

Add 1 mL of fresh, anhydrous DMSO to the powder.

Vortex the solution briefly.

If the powder is not fully dissolved, place the vial in an ultrasonic water bath for 5-10 minutes,

or until the solution is clear. Gentle warming to 37°C can also be applied.

Once fully dissolved, aliquot the stock solution into smaller volumes in tightly sealed vials.

Store the aliquots at -80°C for long-term storage (up to 6 months) or -20°C for short-term

storage (up to 1 month).

Protocol 2: Preparation of an In Vivo Formulation (Suspended Solution)
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This protocol is for preparing 1 mL of a 2.5 mg/mL suspended solution.

Prepare a 25 mg/mL stock solution of SOCE Inhibitor 1 in DMSO.

In a sterile microcentrifuge tube, add 100 µL of the 25 mg/mL DMSO stock solution.

Add 400 µL of PEG300 to the tube and mix thoroughly by vortexing.

Add 50 µL of Tween-80 and mix again until the solution is homogeneous.

Add 450 µL of sterile saline to bring the final volume to 1 mL.

Vortex the solution vigorously and then place it in an ultrasonic bath to ensure a uniform

suspension.

It is recommended to prepare this formulation fresh on the day of use.

Visualizations
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Caption: A diagram of the Store-Operated Calcium Entry (SOCE) signaling pathway.
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SOCE Inhibitor 1 Solubility Troubleshooting

Start: Prepare Solution

Is there a precipitate?

Use fresh, anhydrous DMSO
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Solution is ready for use.
Store properly.
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No
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Caption: A workflow for troubleshooting solubility issues with SOCE Inhibitor 1.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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